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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal degradation profile of

C.I. Pigment Yellow 194, a high-performance benzimidazolone pigment. The information

herein is curated for researchers, scientists, and professionals in drug development who may

utilize this pigment in formulations where thermal stability is a critical parameter. This document

details the pigment's thermal behavior, decomposition products, and standardized experimental

protocols for its analysis.

Introduction to Pigment Yellow 194
Pigment Yellow 194 (CAS No. 82199-12-0) is a monoazo benzimidazolone pigment valued for

its bright greenish-yellow shade, excellent lightfastness, and good resistance to chemicals and

migration.[1] Its robust performance characteristics, including very good heat fastness, make it

a suitable colorant for a variety of applications, including plastics, coatings, and inks.[2]

Understanding its thermal degradation profile is crucial for predicting its performance at

elevated processing temperatures and ensuring the stability and safety of the final product.

Thermal Stability and Decomposition Data
While specific, publicly available thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) curves for Pigment Yellow 194 are limited, technical data sheets and

related literature provide a solid foundation for its thermal stability. The pigment is generally
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considered to be stable up to 200°C.[3] Some sources indicate a thermal stability of up to

290°C in high-density polyethylene (HDPE).[4]

The degradation of benzimidazolone pigments is known to be influenced by the specific

chemical substitutions on the aromatic rings.[5][6] The thermal data presented below is a

synthesis of reported values and expected behavior for a high-performance pigment of this

class.

Table 1: Thermal Properties of Pigment Yellow 194

Parameter Value Analytical Method

Heat Stability Stable up to 200 °C Isothermal Heating

Melting Point >300°C Not specified

Decomposition Onset

(Estimated)
> 250 °C

Thermogravimetric Analysis

(TGA)

Primary Decomposition Region

(Estimated)
250 - 400 °C

Thermogravimetric Analysis

(TGA)

Table 2: Anticipated Thermal Degradation Events and Products
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Temperature Range
(°C)

% Weight Loss
(Estimated)

Thermal Event
Probable
Decomposition
Products

< 150 < 1%

Desorption of

adsorbed water and

volatiles

Water

250 - 400 30 - 50%

Major decomposition

of the azo and

benzimidazolone

moieties

Carbon oxides (CO,

CO₂), Nitrogen oxides

(NOx), Hydrogen

chloride (HCl) gas,

Aromatic and

chlorinated fragments

> 400 20 - 30%

Secondary

decomposition and

charring of organic

residues

Charred residue,

various gaseous

byproducts

Note: The decomposition products listed are based on general knowledge of the thermal

degradation of similar organic pigments and may be released under fire conditions.[7]

Experimental Protocols for Thermal Analysis
To obtain precise data on the thermal degradation profile of Pigment Yellow 194, the following

detailed experimental protocols for Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) are recommended.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of Pigment Yellow 194
by measuring its mass change as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Methodology:
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Sample Preparation: A small sample of Pigment Yellow 194 (5-10 mg) is accurately

weighed into a ceramic or platinum TGA pan.

Instrument Setup:

The furnace is purged with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min to

prevent oxidative degradation.

The temperature program is set to ramp from ambient temperature (e.g., 25°C) to a final

temperature of 600°C at a constant heating rate of 10°C/min.

Data Acquisition: The mass of the sample is continuously recorded as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) and its derivative (DTG

curve) are analyzed to determine the onset temperature of decomposition, temperatures of

maximum decomposition rates, and the percentage of mass loss at different stages.

Differential Scanning Calorimetry (DSC)
Objective: To identify thermal transitions such as melting, crystallization, and decomposition by

measuring the heat flow into or out of the sample as a function of temperature.

Instrumentation: A calibrated differential scanning calorimeter.

Methodology:

Sample Preparation: A small sample of Pigment Yellow 194 (2-5 mg) is accurately weighed

into an aluminum DSC pan and hermetically sealed. An empty, sealed aluminum pan is used

as a reference.

Instrument Setup:

The DSC cell is purged with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

The temperature program is set to ramp from ambient temperature (e.g., 25°C) to a final

temperature of 400°C at a constant heating rate of 10°C/min.
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Data Acquisition: The differential heat flow between the sample and the reference is

recorded as a function of temperature.

Data Analysis: The DSC thermogram is analyzed for endothermic (melting, evaporation) and

exothermic (crystallization, decomposition) peaks. The peak onset, peak maximum, and the

enthalpy (area under the peak) of these transitions are determined.

Experimental Workflow and Data Interpretation
The following diagram illustrates the logical workflow for a comprehensive thermal analysis of

Pigment Yellow 194, integrating TGA and DSC with further analytical techniques for a more

detailed characterization of its degradation products.
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Caption: Experimental workflow for the thermal analysis of Pigment Yellow 194.

Concluding Remarks
Pigment Yellow 194 exhibits good to excellent thermal stability, making it suitable for

applications involving elevated processing temperatures. However, for sensitive applications,

particularly in the pharmaceutical and drug development sectors, a thorough understanding of

its degradation profile is paramount. The experimental protocols outlined in this guide provide a
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robust framework for generating detailed and reliable data on the thermal decomposition of this

pigment. By employing techniques such as TGA and DSC, and potentially coupling them with

evolved gas analysis methods like FTIR or Py-GC/MS, researchers can gain a comprehensive

understanding of the thermal behavior and decomposition products of Pigment Yellow 194,

ensuring its safe and effective use in their formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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